Cas no 2272997-22-3 (2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid
• CAS No: 2272997-22-3
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5612065
• PubChem ID: 165914544
• Update Time: 2025-06-20

2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2272997-22-3
• EN300-3370909
• 2-{[(tert-butoxy)carbonyl]amino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid
• 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid

• Inchi： 1S/C15H19NO5/c1-15(2,3)21-14(19)16-11(13(17)18)10-6-4-5-9-7-8-20-12(9)10/h4-6,11H,7-8H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： MXRJYABHIUUCQU-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(C(C(=O)O)NC(=O)OC(C)(C)C)C1=2

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid

2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid (CAS No. 2272997-22-3): A Comprehensive Overview

2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid (CAS No. 2272997-22-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzofuran and features a tert-butoxycarbonyl (Boc) protecting group on the amino functionality. The unique structural characteristics of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The molecular structure of 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid consists of a benzofuran ring system fused with a substituted acetic acid moiety. The tert-butoxycarbonyl group serves as a protective group for the amino functionality, which can be selectively removed under mild conditions to reveal the free amine. This feature is particularly useful in synthetic chemistry, where the controlled deprotection of functional groups is crucial for the stepwise construction of complex molecules.

Recent studies have highlighted the potential of benzofuran-based compounds in modulating various biological processes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of benzofuran exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid could be further explored for its potential therapeutic effects in inflammatory diseases.

In addition to its anti-inflammatory properties, 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid has shown promise in cancer research. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that certain benzofuran-based compounds can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. The tert-butoxycarbonyl group in this compound may play a crucial role in modulating its biological activity, making it an attractive candidate for further investigation.

The synthesis of 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid typically involves several steps, including the formation of the benzofuran ring system and the introduction of the tert-butoxycarbonyl protecting group. One common synthetic route involves the reaction of 7-hydroxychroman with tert-butyl chloroformate to form the protected amino derivative, followed by further functionalization to obtain the final product. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

The physicochemical properties of 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid, such as its solubility and stability, are critical factors that influence its pharmaceutical development. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various formulations. Additionally, its stability under different conditions has been evaluated to ensure its suitability for long-term storage and transportation.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data on 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid are still limited, preclinical studies have provided valuable insights into its pharmacological profile. These studies have demonstrated that the compound exhibits low toxicity and good bioavailability, which are favorable attributes for a potential therapeutic agent.

In conclusion, 2-{(tert-butoxy)carbonylamino}-2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid (CAS No. 2272997-22-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.